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Compound of Interest

Compound Name:
Methyl 5-formylpyrazine-2-

carboxylate

Cat. No.: B1452268 Get Quote

An In-Depth Technical Guide to the Safe Handling, Storage, and Use of Methyl 5-
formylpyrazine-2-carboxylate

This guide provides comprehensive technical and safety information for researchers, scientists,

and drug development professionals working with Methyl 5-formylpyrazine-2-carboxylate
(CAS No. 710322-57-9). As a bifunctional molecule incorporating both an aldehyde and a

methyl ester on a pyrazine ring, this compound is a valuable building block in medicinal

chemistry and materials science. However, its reactivity necessitates a thorough understanding

of its properties to ensure safe handling and maintain its integrity. This document is structured

to provide not just procedural steps, but the scientific rationale behind them, empowering users

to make informed decisions in the laboratory.

Compound Identification and Physicochemical
Properties
A foundational understanding of a compound's physical and chemical properties is the first step

in a robust safety assessment. These properties dictate its behavior under various laboratory

conditions and inform decisions regarding storage, handling, and appropriate personal

protective equipment (PPE).

Table 1: Physicochemical Data for Methyl 5-formylpyrazine-2-carboxylate
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Property Value Source

CAS Number 710322-57-9 [1]

Molecular Formula C₇H₆N₂O₃ [1]

Molecular Weight 166.14 g/mol [1]

Appearance Solid [1]

Melting Point 68 - 73 °C (154.4 - 163.4 °F) [2]

Purity Typically ≥98% [1]

IUPAC Name
methyl 5-formyl-2-

pyrazinecarboxylate
[1]

Hazard Identification and Risk Assessment
Methyl 5-formylpyrazine-2-carboxylate is classified as hazardous under the OSHA Hazard

Communication Standard (29 CFR 1910.1200)[2]. The primary risks are associated with

irritation to the skin, eyes, and respiratory system. A thorough risk assessment should be

conducted before any new experimental procedure involving this compound.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source

Pictogram
GHS07 (Exclamation

Mark)
[1]

Signal Word Warning [1]

Hazard Statements H315 Causes skin irritation [1]

H319
Causes serious eye

irritation
[1]

H335
May cause respiratory

irritation
[1]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray

[1][3]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water

[4]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing

[1][3]

P405 Store locked up [3]

P501

Dispose of

contents/container in

accordance with

national regulations

[5]

Causality Behind Hazards:
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Irritation: The aldehyde functional group can react with biological nucleophiles, such as

amino acid residues in proteins on the skin and in the eyes, leading to irritation. The fine,

dusty nature of the solid compound increases the risk of inhalation, causing irritation to the

mucous membranes of the respiratory tract[3][6].

Safe Handling and Personal Protective Equipment
(PPE)
A multi-layered approach to safety, combining engineering controls, administrative controls, and

personal protective equipment, is essential for mitigating the risks associated with Methyl 5-
formylpyrazine-2-carboxylate.

Engineering Controls
The primary engineering control for handling this compound is a certified chemical fume hood.

This provides adequate ventilation to prevent the accumulation of dust or vapors in the

laboratory's ambient air[7][8]. All weighing and solution preparation activities should be

performed within the fume hood. Ensure that eyewash stations and safety showers are readily

accessible and have been recently tested[8][9].

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the last line of defense against exposure.

Eye and Face Protection: Chemical safety goggles are mandatory. A full-face shield should

be worn when there is a significant risk of splashing, for example, during the handling of

larger quantities or solutions[7].

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are required.

Always inspect gloves for signs of degradation or punctures before use. Double-gloving is

recommended for extended procedures[7].

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are essential to

minimize skin exposure[7].

Workflow for Safe Handling
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The following diagram outlines a decision-making workflow for handling Methyl 5-
formylpyrazine-2-carboxylate.

Start: New Procedure with
Methyl 5-formylpyrazine-2-carboxylate

Is a certified chemical
fume hood available?

Verify Proper PPE is Worn
(Goggles, Gloves, Lab Coat)

Yes

STOP: Do Not Proceed
Without Fume Hood

No

Weighing Solid Compound

Preparing Solution

Performing Reaction

Proceed with Experiment

Ensure Spill Kit is Accessible
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Click to download full resolution via product page

Caption: Decision workflow for handling the compound.

Step-by-Step Protocol for Weighing and Solution
Preparation
This protocol is designed to minimize exposure and prevent contamination.

Preparation: Before bringing the compound into the fume hood, decontaminate the work

surface. Assemble all necessary equipment (spatula, weigh paper/boat, glassware, solvent).

Don PPE: Put on all required PPE, including double gloves.

Equilibration: Allow the sealed container of Methyl 5-formylpyrazine-2-carboxylate to

equilibrate to the ambient temperature of the fume hood before opening. This prevents

condensation of atmospheric moisture onto the compound.

Weighing: Carefully open the container inside the fume hood. Use a clean spatula to transfer

the desired amount of solid to a weigh boat on a tared balance. Work slowly to avoid creating

airborne dust.

Container Sealing: Immediately and tightly reseal the main container. If an inert atmosphere

is used for storage, purge the headspace with nitrogen or argon before sealing.

Dissolution: Add the weighed solid to your reaction vessel or volumetric flask. Slowly add the

desired solvent, ensuring the vessel is pointed away from your face. If necessary, use gentle

agitation (stirring or sonication) to facilitate dissolution.

Cleanup: Dispose of the weigh boat and any contaminated wipes in the designated solid

chemical waste container. Clean the spatula thoroughly.

Storage and Stability
Proper storage is critical for maintaining the chemical integrity of Methyl 5-formylpyrazine-2-
carboxylate and ensuring laboratory safety.
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Storage Conditions
Temperature: Store in a cool, dry, and well-ventilated place. The recommended storage

temperature is between 2-8°C[1]. This should be a dedicated, explosion-proof laboratory

refrigerator, not a domestic unit[10][11].

Atmosphere: The supplier recommends storage under an inert atmosphere[1]. Aldehyd-

containing compounds can be susceptible to oxidation over time. Storing under nitrogen or

argon minimizes this degradation pathway.

Container: Keep the container tightly closed to prevent moisture ingress and potential

degradation[2][3].

Light: While not explicitly stated, it is good practice to protect organic compounds from direct

sunlight to prevent potential photochemical reactions[10][12].

Incompatibilities
To prevent hazardous reactions, segregate this compound from the following[2][11][13]:

Strong Oxidizing Agents: Can lead to vigorous or explosive reactions.

Strong Acids and Bases: Can catalyze decomposition or unwanted reactions.

Chemicals should be stored according to their hazard class in designated cabinets[12][13].

Emergency Procedures
Preparedness is key to effectively managing any laboratory incident.

First Aid Measures
Inhalation: If dust is inhaled, immediately move the affected person to fresh air. If breathing is

difficult, administer oxygen. Seek medical attention if respiratory irritation persists[3][8].

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if

irritation develops or persists[3].
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention[3].

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention[2][3].

Spill Response
For a minor spill of the solid compound within a chemical fume hood:

Alert: Notify colleagues in the immediate area.

Contain: Ensure the fume hood sash is at the appropriate height.

PPE: Verify you are wearing appropriate PPE.

Clean-up: Gently sweep up the solid material using a brush and dustpan, avoiding the

creation of dust. Place the collected material into a clearly labeled, sealed container for

hazardous waste disposal[2][3].

Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol, ethanol) and

then with soap and water. Place all cleaning materials in the hazardous waste container.

Spill Response Workflow
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Spill Occurs

Assess Spill Size
(Minor/Major)

Minor Spill
(Inside Fume Hood)

Minor

Major Spill
(Outside Containment)

Major

Alert Nearby Personnel Evacuate Area
Call Emergency Response
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Caption: Workflow for responding to a chemical spill.
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Fire Fighting Measures
In the event of a fire involving this compound, use a dry chemical, carbon dioxide (CO₂), water

spray, or alcohol-resistant foam extinguisher[2][8]. Firefighters should wear full protective gear

and a self-contained breathing apparatus (SCBA)[2]. Hazardous decomposition products,

including carbon oxides (CO, CO₂) and nitrogen oxides (NOx), can be formed under fire

conditions[2][3].

Waste Disposal
All waste containing Methyl 5-formylpyrazine-2-carboxylate, including empty containers,

contaminated PPE, and spill clean-up materials, must be disposed of as hazardous chemical

waste. Do not dispose of it down the drain or in regular trash[3][5]. Follow all local, state, and

federal regulations for hazardous waste disposal. Containers should be clearly labeled with the

chemical name and associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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